Cas no 140421-90-5 (1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester)
140421-90-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester
CAS No:140421-90-5
MF:C17H23N3O2
MW:301.383424043655
CID:1292328
Update Time:2024-08-04
1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester
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- Inchi: 1S/C17H23N3O2/c1-2-3-4-5-6-9-12-22-17(21)15-13-19-20(14-15)16-10-7-8-11-18-16/h7-8,10-11,13-14H,2-6,9,12H2,1H3
- InChI Key: WJUWFWPAPCLRHQ-UHFFFAOYSA-N
- SMILES: N1(C2=NC=CC=C2)C=C(C(OCCCCCCCC)=O)C=N1
Computed Properties
- Exact Mass: 301.17919
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 430.1±20.0 °C(Predicted)
- PSA: 57.01
- pka: 0.90±0.19(Predicted)
1H-Pyrazole-4-carboxylic acid, 1-(2-pyridinyl)-, octyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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